N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-methylpiperazin-1-yl)-2-oxoacetamide

• IUPAC Name: N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-methylpiperazin-1-yl)-2-oxoacetamide
• InChI: InChI=1S/C18H20ClN5O2S/c1-22-6-8-23(9-7-22)18(26)17(25)20-16-14-10-27-11-15(14)21-24(16)13-4-2-12(19)3-5-13/h2-5H,6-11H2,1H3,(H,20,25)
• InChI Key: APGLAEZUAYNWPI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)Cl
• Molecular Formula: C18H20ClN5O2S
• Molecular Weight: 405.9 g/mol

Description

N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-methylpiperazin-1-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C18H20ClN5O2S and its molecular weight is 405.9. The purity is usually 95%.
BenchChem offers high-quality N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-methylpiperazin-1-yl)-2-oxoacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-methylpiperazin-1-yl)-2-oxoacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Antimicrobial Applications

• A study by Katariya et al. (2021) reported the synthesis of compounds related to the query chemical, displaying significant anticancer and antimicrobial activities. This highlights the potential use of such compounds in the development of new pharmaceutical drugs to address cancer and microbial resistance.

Corrosion Inhibition

• In the field of materials science, Yadav et al. (2016) investigated pyranopyrazole derivatives (similar to the query compound) for their effectiveness as corrosion inhibitors for mild steel. These compounds showed high efficiency, indicating their potential application in protecting metals against corrosion.

Antihistamine and Anti-inflammatory Properties

• Alagarsamy & Parthiban (2012) synthesized and tested compounds for H1-antihistaminic activity, finding that certain compounds provided significant protection against histamine-induced bronchospasm. This suggests the possibility of using these compounds in developing new antihistamine drugs.

Antimalarial Activity

• The antimalarial potential of certain pyrazolone derivatives was explored by Shaikh et al. (2021). Their study indicated that these compounds, closely related to the query chemical, exhibit significant in vitro antimalarial activity.

Herbicidal and Insecticidal Activities

• A study by Wang et al. (2015) synthesized N-phenylpyrazolyl aryl methanones derivatives and found that some of these compounds exhibit favorable herbicidal and insecticidal activities. This opens avenues for their potential use in agriculture.

Antioxidant Activity

• Research by Chkirate et al. (2019) on coordination complexes constructed from pyrazole-acetamide derivatives, related to the query compound, showed significant antioxidant activity. This suggests their potential use in combating oxidative stress in biological systems.